2,4-difluoro-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)benzamide

• IUPAC Name: 2,4-difluoro-N-[5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl]benzamide
• InChI: InChI=1S/C21H16F2N4O2/c1-12-3-4-13(18-11-27-19(24-18)7-8-20(26-27)29-2)9-17(12)25-21(28)15-6-5-14(22)10-16(15)23/h3-11H,1-2H3,(H,25,28)
• InChI Key: WBDFNYXRFCVMHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CN3C(=N2)C=CC(=N3)OC)NC(=O)C4=C(C=C(C=C4)F)F
• Molecular Formula: C21H16F2N4O2
• Molecular Weight: 394.4 g/mol

Description

This compound is a benzamide derivative, which means it contains a benzene ring attached to an amide group. The benzene ring is substituted with two fluorine atoms and an amide group. The amide group is further substituted with a 5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl group. This complex group contains an imidazo[1,2-b]pyridazine ring, which is a type of diazine, and a methoxy group attached to it.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the core benzamide structure, followed by various substitution reactions to add the different functional groups. The exact synthesis pathway would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzene ring would provide a planar, aromatic base for the molecule, while the various substituents would add to the complexity and three-dimensionality of the molecule.

Chemical Reactions Analysis

As a benzamide derivative, this compound would likely undergo reactions typical of amides and substituted benzenes. This could include nucleophilic acyl substitution reactions at the amide group, and electrophilic aromatic substitution reactions on the benzene ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its size, shape, functional groups, and degree of conjugation would all influence its properties, including its solubility, melting point, boiling point, and reactivity.

Future Directions

The study of novel benzamide derivatives is a vibrant field of research, with potential applications in medicinal chemistry and drug discovery. Future research could explore the biological activity of this compound, optimize its synthesis, and investigate its mechanism of action.